Cas no 60681-10-9 (4,4,6,6-tetramethylcyclohexane-1,3-dione)

• Product Name: 4,4,6,6-tetramethylcyclohexane-1,3-dione
• CAS No: 60681-10-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1624984
• PubChem ID: 143736
• Update Time: 2025-04-21

4,4,6,6-tetramethylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,6,6-tetramethylcyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 4,4,6,6-tetramethyl-
• 1,3-Cyclohexanedione,4,4,6,6-tetramethyl-
• 60681-10-9
• SCHEMBL2607982
• DTXSID60209496

• Inchi： 1S/C10H16O2/c1-9(2)6-10(3,4)8(12)5-7(9)11/h5-6H2,1-4H3
• InChI Key： DBUURPWRHIGNLN-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C)(C)CC1(C)C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14